N-[4-(aminosulfonyl)benzyl]-2-{4,7-dimethyl-5-[(2-methyl-2-propenyl)oxy]-2-oxo-2H-chromen-3-yl}acetamide

• Molecular Formula: C24H26N2O6S
• Molecular Weight: 470.5 g/mol
• IUPAC Name: 2-[4,7-dimethyl-5-(2-methylprop-2-enoxy)-2-oxochromen-3-yl]-N-[(4-sulfamoylphenyl)methyl]acetamide
• InChI: InChI=1S/C24H26N2O6S/c1-14(2)13-31-20-9-15(3)10-21-23(20)16(4)19(24(28)32-21)11-22(27)26-12-17-5-7-18(8-6-17)33(25,29)30/h5-10H,1,11-13H2,2-4H3,(H,26,27)(H2,25,29,30)
• InChI Key: GTPTUGBUKRVHOX-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C(=C(C(=O)O2)CC(=O)NCC3=CC=C(C=C3)S(=O)(=O)N)C)C(=C1)OCC(=C)C

Description

N-[4-(aminosulfonyl)benzyl]-2-{4,7-dimethyl-5-[(2-methyl-2-propenyl)oxy]-2-oxo-2H-chromen-3-yl}acetamide is a synthetic compound that has gained interest in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[4-(aminosulfonyl)benzyl]-2-{4,7-dimethyl-5-[(2-methyl-2-propenyl)oxy]-2-oxo-2H-chromen-3-yl}acetamide involves the inhibition of certain enzymes. It has been shown to inhibit the activity of carbonic anhydrase, which is an enzyme involved in the regulation of acid-base balance in the body. It has also been shown to inhibit the activity of acetylcholinesterase, which is an enzyme involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[4-(aminosulfonyl)benzyl]-2-{4,7-dimethyl-5-[(2-methyl-2-propenyl)oxy]-2-oxo-2H-chromen-3-yl}acetamide are not fully understood. However, it has been shown to have potential therapeutic effects for the treatment of diseases such as glaucoma, epilepsy, and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N-[4-(aminosulfonyl)benzyl]-2-{4,7-dimethyl-5-[(2-methyl-2-propenyl)oxy]-2-oxo-2H-chromen-3-yl}acetamide in lab experiments include its potential as a drug candidate for the treatment of various diseases and its use as a fluorescent probe for the detection of certain biomolecules. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its biochemical and physiological effects.

Future Directions

There are several future directions for the research on N-[4-(aminosulfonyl)benzyl]-2-{4,7-dimethyl-5-[(2-methyl-2-propenyl)oxy]-2-oxo-2H-chromen-3-yl}acetamide. One direction is to further investigate its potential as a drug candidate for the treatment of diseases such as glaucoma, epilepsy, and Alzheimer's disease. Another direction is to explore its use as a fluorescent probe for the detection of certain biomolecules. Additionally, further research is needed to fully understand its biochemical and physiological effects and potential toxicity.

Synthesis Methods

The synthesis of N-[4-(aminosulfonyl)benzyl]-2-{4,7-dimethyl-5-[(2-methyl-2-propenyl)oxy]-2-oxo-2H-chromen-3-yl}acetamide involves several steps. The starting material is 4-(aminosulfonyl)benzyl chloride, which is reacted with 4,7-dimethyl-5-hydroxy-2-oxo-2H-chromene-3-acetic acid to obtain the intermediate product. This intermediate is then reacted with 2-methylprop-2-en-1-ol and triethylamine to obtain the final product.

Scientific Research Applications

N-[4-(aminosulfonyl)benzyl]-2-{4,7-dimethyl-5-[(2-methyl-2-propenyl)oxy]-2-oxo-2H-chromen-3-yl}acetamide has several potential applications in scientific research. It has been shown to inhibit the activity of certain enzymes, which makes it a potential drug candidate for the treatment of various diseases. It has also been used as a fluorescent probe for the detection of certain biomolecules.